Cas no 2137647-07-3 (2-Benzofurancarboxylic acid, 2,3-dihydro-7-methoxy-5-methyl-, methyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 2,3-dihydro-7-methoxy-5-methyl-, methyl ester
• CAS No: 2137647-07-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5297093
• Update Time: 2025-06-13

2-Benzofurancarboxylic acid, 2,3-dihydro-7-methoxy-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 2,3-dihydro-7-methoxy-5-methyl-, methyl ester

• Inchi： 1S/C12H14O4/c1-7-4-8-6-10(12(13)15-3)16-11(8)9(5-7)14-2/h4-5,10H,6H2,1-3H3
• InChI Key： BUGCBXORIMZQSG-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=C(C)C=C2CC1C(OC)=O

Additional information on 2-Benzofurancarboxylic acid, 2,3-dihydro-7-methoxy-5-methyl-, methyl ester

Comprehensive Analysis of 2-Benzofurancarboxylic acid, 2,3-dihydro-7-methoxy-5-methyl-, methyl ester (CAS No. 2137647-07-3)

The compound 2-Benzofurancarboxylic acid, 2,3-dihydro-7-methoxy-5-methyl-, methyl ester (CAS No. 2137647-07-3) is a specialized organic molecule with a unique structural framework. This benzofuran derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of a methoxy group and a methyl ester moiety in its structure enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-Benzofurancarboxylic acid derivatives has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a bioactive scaffold for targeting enzymes or receptors in metabolic pathways. The compound's CAS No. 2137647-07-3 is frequently searched in academic databases, reflecting its relevance in modern organic synthesis.

From a synthetic perspective, the methyl ester group in this compound offers versatility for further functionalization, such as hydrolysis or transesterification reactions. This adaptability aligns with the growing trend of green chemistry, where researchers seek eco-friendly methods to modify such intermediates. The 7-methoxy substitution also contributes to its stability, a critical factor in industrial-scale production.

The pharmaceutical industry has shown keen interest in 2,3-dihydrobenzofuran derivatives due to their potential as anti-inflammatory or antioxidant agents. While CAS 2137647-07-3 is not yet widely commercialized, its structural analogs have demonstrated promising biological activities in preclinical studies. This has led to increased inquiries about its synthetic routes and purity specifications among chemical suppliers.

Analytical characterization of 2-Benzofurancarboxylic acid, 2,3-dihydro-7-methoxy-5-methyl-, methyl ester typically involves advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure precise identification and quality control, addressing the pharmaceutical industry's stringent requirements. The compound's chromatographic behavior and spectral properties are often discussed in research forums, highlighting its analytical significance.

In material science, the benzofuran core of this compound has been explored for its photophysical properties. Its potential applications in organic electronics or fluorescent probes are under investigation, coinciding with the rising demand for sustainable materials. The methoxy-methyl substitution pattern may influence its electronic characteristics, making it a subject of computational chemistry studies.

Regulatory aspects of CAS 2137647-07-3 remain compliant with international chemical safety standards. While not classified as hazardous under current guidelines, proper handling protocols are recommended due to its organic solvent solubility. Safety data sheets (SDS) for this compound emphasize standard laboratory precautions, reflecting industry best practices.

The commercial availability of 2-Benzofurancarboxylic acid, 2,3-dihydro-7-methoxy-5-methyl-, methyl ester varies among specialty chemical suppliers. Procurement inquiries often focus on batch-to-batch consistency and custom synthesis options, indicating its niche market position. Pricing trends correlate with the complexity of its multi-step synthesis and purification requirements.

Future research directions for this compound may explore its structure-activity relationships in greater depth. With increasing interest in fragment-based drug design, the 2,3-dihydrobenzofuran scaffold could serve as a valuable building block. Computational predictions of its molecular interactions are likely to guide experimental studies in coming years.

Environmental fate studies of 2137647-07-3 are limited but suggest typical degradation pathways for aromatic esters. Its biodegradation potential and ecotoxicity profile warrant further investigation to address sustainability concerns in chemical manufacturing. These aspects are increasingly important to researchers prioritizing green chemistry principles.

In summary, 2-Benzofurancarboxylic acid, 2,3-dihydro-7-methoxy-5-methyl-, methyl ester represents an intriguing case study in modern heterocyclic chemistry. Its CAS No. 2137647-07-3 serves as a key identifier for researchers exploring its diverse applications. As scientific understanding of benzofuran-based compounds expands, this particular derivative may find broader utility across multiple disciplines.